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Compound of Interest

Compound Name: 1-ALLYLCYCLOHEXENE

Cat. No.: B086730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-allylcyclohexene, a cyclic olefin

with significant potential in organic synthesis and as a versatile building block for complex

molecular architectures. This document details its chemical and physical properties, outlines

plausible synthetic routes, presents available spectroscopic data for characterization, and

discusses its reactivity and potential applications, particularly in the realm of pharmaceutical

development. Safety and handling protocols are also addressed to ensure its proper use in a

laboratory setting.

Chemical and Physical Properties
1-Allylcyclohexene, with the CAS number 13511-13-2, is a hydrocarbon with the molecular

formula C₉H₁₄ and a molecular weight of 122.21 g/mol .[1] While specific experimental data for

1-allylcyclohexene is sparse in publicly available literature, its properties can be estimated

based on its structure and comparison with related compounds like allylcyclohexane and 1-

methylcyclohexene.
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Property Value Reference

CAS Number 13511-13-2 [1]

Molecular Formula C₉H₁₄ [1]

Molecular Weight 122.21 g/mol [1]

Boiling Point Estimated 150-160 °C

Density Estimated 0.83-0.85 g/mL

Refractive Index Estimated 1.47-1.48

Synthesis of 1-Allylcyclohexene
While a specific, detailed experimental protocol for the synthesis of 1-allylcyclohexene is not

readily available in the surveyed literature, two primary retrosynthetic approaches are logical: a

Grignard reaction and a Wittig reaction.

Proposed Synthesis via Grignard Reaction
A plausible route to 1-allylcyclohexene is the reaction of a Grignard reagent derived from an

allyl halide with cyclohexanone, followed by dehydration of the resulting tertiary alcohol.

Experimental Protocol (Proposed):

Preparation of Allylmagnesium Bromide: In a flame-dried, three-necked flask equipped with a

reflux condenser, a dropping funnel, and a magnetic stirrer, add magnesium turnings. Add a

small crystal of iodine to activate the magnesium. Slowly add a solution of allyl bromide in

anhydrous diethyl ether to the flask. The reaction is initiated by gentle warming and then

maintained at a gentle reflux.

Reaction with Cyclohexanone: Cool the freshly prepared Grignard reagent to 0 °C. Add a

solution of cyclohexanone in anhydrous diethyl ether dropwise via the dropping funnel. After

the addition is complete, allow the reaction mixture to warm to room temperature and stir for

several hours.
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Work-up and Hydrolysis: Quench the reaction by the slow addition of a saturated aqueous

solution of ammonium chloride. Extract the aqueous layer with diethyl ether. Combine the

organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Dehydration: Remove the solvent under reduced pressure. The resulting crude 1-

allylcyclohexan-1-ol can be dehydrated using a variety of reagents, such as sulfuric acid or

phosphorus oxychloride, to yield 1-allylcyclohexene.

Purification: The final product can be purified by fractional distillation under reduced

pressure.
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Caption: Proposed Grignard synthesis of 1-allylcyclohexene.

Proposed Synthesis via Wittig Reaction
The Wittig reaction provides an alternative pathway, involving the reaction of an allyl-

substituted phosphorus ylide with cyclohexanone.

Experimental Protocol (Proposed):

Preparation of the Phosphonium Salt: React triphenylphosphine with an allyl halide (e.g.,

allyl bromide) in a suitable solvent like toluene to form the corresponding phosphonium salt.

Ylide Formation: Treat the phosphonium salt with a strong base, such as n-butyllithium or

sodium hydride, in an anhydrous, aprotic solvent like THF or DMSO to generate the
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phosphorus ylide.

Wittig Reaction: Add cyclohexanone to the ylide solution. The reaction is typically stirred at

room temperature or gently heated to drive it to completion.

Work-up and Purification: After the reaction is complete, the triphenylphosphine oxide

byproduct is often removed by precipitation or chromatography. The desired 1-
allylcyclohexene can then be purified by distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086730#cas-number-for-1-allylcyclohexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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